Cas no 299-84-3 (Fenchlorphos)

• Product Name: Fenchlorphos
• CAS No: 299-84-3
• MF: C₈H₈Cl₃O₃PS
• MW: 321.545079231262
• MDL: MFCD00055245
• CID: 82092
• PubChem ID: 24868981
• Update Time: 2025-06-08

Fenchlorphos Chemical and Physical Properties

Names and Identifiers

• Fenchlorphos
• O,O-dimethyl O-(2,4,5-trichlorophenyl) phosphorothioate
• Dimethyl O-(2,4,5-trichlorophenyl) thiophosphate
• Dimethyl (2,4,5-trichlorophenyl) phosphorothionate
• dimethyl trichlorophenylthiophosphate
• Blitex
• Dermafos
• Ectoral
• Etrolene
• Fenchlorfos
• Fenchlorophos
• Fenclofos
• Gesektin K
• Korlan
• Moorman's medicated RID-EZY
• Nankor
• Phenol, 2,4,5-trichloro-, O-ester with O,O-dimethyl phosphorothioate
• Remelt
• Ronnel
• Rovan
• Trichlorometafos
• Trichlormetaphos
• Trolene
• Viozene
• Fenchlorphos solution
• dimethoxy-sulfanylidene-(2,4,5-trichlorophenoxy)-λ⁵-phosphane
• Korlane
• Nanchor
• O,O-dimethyl O-2,4,5-trichlorophenyl phosphorothioate
• O,O-dimethyl-O-(2,4,5-trichlorophenyl) phosphorothionate
• Phenchlorfos
• Ronnel100µg
• O,O-Dimethyl O-(2,4,5-trichlorophenyl) thiophosphate
• OMS 123
• Trichlorometaphos
• Trolen
• O-(2,5-Trichlor-phenyl)-O,O-dimethyl-monothiophosphat
• O-(2,4,5-Tricloro-fenil)-O,O-dimetil-monotiofosfato [Italian]
• AKOS015888330
• HY-B1093
• DB11456
• EPA Pesticide Chemical Code 058301
• ENT-23284
• O-(2,5-Tricloro-fenil)-O,O-dimetil-monotiofosfato
• Fenchlorfosu [Polish]
• Phosphorothioic acid,O-dimethyl O(2,4,5-trichlorophenyl) ester
• NCGC00163886-02
• dimethoxy-sulfanylidene-(2,4,5-trichlorophenoxy)-$l^{5-phosphane
• Thiophosphate de O,O-dimethyle et de O-(2,4,5-trichlorophenyle) [French]
• O,O-Dimethyl O-(2,4,5-trichlorophenyl)thiophosphate
• Fenclofos [INN]
• O,O-Dimethyl O-(2,4,5-trichlorophenyl) phosphorothionate
• Fenclofosum
• Trolene 20L
• O-(2,5-Trichloor-fenyl)-O,O-dimethyl-monothiofosfaat
• dimethoxy-sulfanylidene-(2,4,5-trichlorophenoxy)-lambda5-phosphane
• NCGC00163886-05
• CAS-299-84-3
• DTXSID2034885
• Nanker
• Fenchlorphos, PESTANAL(R), analytical standard
• D05753
• O-(2,4,5-Trichloor-fenyl)-O,O-dimethyl-monothiofosfaat
• ET 57
• Phosphorothioic acid, O,O-dimethyl O-(2,4,5-trichlorophenyl) ester
• Thiophosphate de O,4,5-trichlorophenyle)
• CS-4660
• Tox21_301334
• C18986
• Fenclos
• Fenchloorfos [Dutch]
• Fenclorvur
• Caswell No. 724
• EINECS 206-082-6
• O,O-Dimethyl-O-(2,4,5-trichlorphenyl)-thionophosphat [German]
• Q1853255
• Phenol,4,5-trichloro-, O-ester with O,O-dimethyl phosphorothioate
• J-017721
• O,4,5-trichlorophenyl) phosphorothioate
• Troline
• SCHEMBL19438
• Fenchlorphos 100 microg/mL in Cyclohexane
• Dow ET 14
• NSC-8926
• RONNEL [HSDB]
• CCG-213503
• O,4,5-trichlorophenyl) thiophosphate
• O-(2,4,5-Trichloor-fenyl)-O,O-dimethyl-monothiofosfaat [Dutch]
• Dimethyl trichlorophenyl thiophosphate
• OMS-123
• RONNEL [MI]
• Ronnel [ANSI]
• AI3-23284
• Phosphorothioic acid,O-dimethyl O-(2,4,5-trichlorophenyl) ester
• Fenchlorphos 10 microg/mL in Cyclohexane
• Dermafosu [Polish]
• ET 14
• Dimethyl (2,5-trichlorophenyl) phosphorothionate
• Tox21_113416_1
• Fenclofosum [INN-Latin]
• NCGC00255659-01
• FENCLORFOS
• NS00006758
• O,O-Dimethyl-O-(2,4,5-trichlorphenyl)-thionophosphat
• Fenchloorfos
• O-(2,4,5-Tricloro-fenil)-O,O-dimetil-monotiofosfato
• O-(2,4,5-Trichlor-phenyl)-O,O-dimethyl-monothiophosphat [German]
• NSC8926
• Fenclofos (INN)
• Ronnel, analytical standard
• RONNEL [GREEN BOOK]
• phosphorothioic acid, O-(2,4,5-trichlorphenyl)-, O,O-dimethyl ester
• Moor Man's Medicated Rid-Ezy
• ENT 23,284
• Fenchlorphos [ISO]
• Thiophosphate de o,o-dimethyle et de o-(2,4,5-trichlorophenyle)
• UNII-89RAG7SB3B
• SBI-0206816.P001
• NCGC00163886-03
• Fenchlorfosu
• CHEBI:82125
• Smear
• NCGC00163886-01
• AB01563101_01
• NSC 8926
• HSDB 667
• Dermaphos
• Dow ET 57
• O-(2,4,5-Trichlor-phenyl)-O,O-dimethyl-monothiophosphat
• DTXCID0014885
• Tox21_113425
• 299-84-3
• Ronnel [USAN]
• Tox21_113416
• Dermafosu
• 89RAG7SB3B
• BRN 1885571
• Phenol, 2,4,5-trichloro-, O-ester with O,O-dimethylphosphorothioate
• Ronnel (USAN)
• HMS2093B20
• WLN: GR BG DG EOPS & O1 & O1
• CHEMBL1871418
• Fenclofosum (INN-Latin)
• Phosphorothioic acid, O,Odimethyl O(2,4,5trichlorophenyl) ester (8CI)(9CI)
• Ronnel (ANSI)
• O(2,4,5Trichloorfenyl)O,Odimethylmonothiofosfaat
• 4-06-00-00994 (Beilstein Handbook Reference)
• Phosphorothioic acid, O,O-dimethyl O-(2,4,5-trichlorophenyl) ester (8CI)(9CI)
• O,ODimethyl O(2,4,5trichlorophenyl) phosphorothioate
• ENT 23 284
• THIOPHOSPHATE DE O,O-DIMETHYLENE ET DE O-(2,4,5-TRICHLOROPHENYLE)
• O,ODimethylO(2,4,5trichlorphenyl)thionophosphat
• Phosphorothioic acid, O,Odimethyl O(2,4,5trichlorophenyl) ester (8CI)
• (O,O-dimethyl-O-(2,4,5 trichlorophenyl)phosphorothioate)
• Pesticide Code 058301.
• G12134
• THIOPHOSPHATE DE O,O-DIMETHYLENE ET DE O-(2,4,5-TRICHLOROPHENYLE) (FRENCH)
• Phosphorothioic acid, O,O-dimethyl O-(2,4,5-trichlorophenyl)ester
• Dimethyl (2,4,5trichlorophenyl) phosphorothionate
• Phenol, 2,4,5trichloro, Oester with O,Odimethyl phosphorothioate
• Phosphorothioic acid, O,O-dimethyl O-(2,4,5-trichlorophenyl) ester (8CI)
• Moorman's Medicated RidEzy
• 1ST20142
• DA-73324
• Ronnel (ACGIH:OSHA)
• Dow ET-57
• Phenol, 2,4,5trichloro, Oester with O,Odimethylphosphorothioate
• O(2,4,5Triclorofenil)O,Odimetilmonotiofosfato
• O-(2,4,5-TRICLOROFENIL)-O,O-DIMETIL-MONOTIOFOSFATO
• Dow ET-14
• Thiophosphate de O,Odimethyle et de O(2,4,5trichlorophenyle)
• O-(2,4,5-TRICLOROFENIL)-O,O-DIMETIL-MONOTIOFOSFATO (ITALIAN)
• O(2,4,5Trichlorphenyl)O,Odimethylmonothiophosphat
• O,ODimethyl O(2,4,5trichlorophenyl)thiophosphate

• MDL： MFCD00055245
• Inchi： 1S/C8H8Cl3O3PS/c1-12-15(16,13-2)14-8-4-6(10)5(9)3-7(8)11/h3-4H,1-2H3
• InChI Key： JHJOOSLFWRRSGU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OP(OC)(OC)=S)Cl)Cl

Computed Properties

• Exact Mass: 319.90000
• Monoisotopic Mass: 319.899734
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 59.8

Experimental Properties

• Color/Form: Not available
• Density: 1.485 g/cm3 (25 ºC)
• Melting Point: 41.0 ºC
• Boiling Point: 97 at 0.01 mm Hg
• Flash Point: -18 °C
• Refractive Index: 1.5585 (589.3 nm 20 ºC)
• Solubility: Insuluble (9.6E-4 g/L) (25 ºC),
• PSA: 69.59000
• LogP: 5.19350
• Merck: 13,8337
• Solubility: Not available

Fenchlorphos Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H410
• Warning Statement： P273,P280,P501
• Hazardous Material transportation number：UN 1145 3/PG 2
• WGK Germany：3
• Hazard Category Code： 21/22-50/53
• Safety Instruction： S25; S36/37; S60; S61; S62
• RTECS：TG0525000
• Hazardous Material Identification：
• Toxicity：LD50 in male, female rats (mg/kg): 1250, 2630 orally (Gaines)
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R21/22; R50/53; R67; R65; R38; R11

Additional information on Fenchlorphos

Comprehensive Guide to Fenchlorphos (CAS No. 299-84-3): Properties, Applications, and Environmental Considerations

Fenchlorphos (CAS No. 299-84-3), also known as Ronnel, is an organophosphorus compound with a wide range of applications in agriculture and pest control. Its chemical name is O,O-Dimethyl O-(2,4,5-trichlorophenyl) phosphorothioate, and it belongs to the class of phosphorothioate insecticides. This compound has garnered attention due to its efficacy in controlling pests, but also because of growing concerns about its environmental impact and safety profile.

The chemical structure of Fenchlorphos features a trichlorophenyl group bonded to a phosphorothioate moiety, which contributes to its biological activity. This structure makes it highly effective against a variety of insects, particularly those affecting livestock and crops. Farmers and agricultural professionals often search for Fenchlorphos alternatives due to regulatory restrictions and the demand for more sustainable pest control methods.

One of the most frequently asked questions about Fenchlorphos is its mode of action. Like other organophosphates, it works by inhibiting acetylcholinesterase, an enzyme essential for nerve function in insects. This mechanism ensures rapid pest knockdown, making it a popular choice for livestock pest management and crop protection. However, this same mode of action raises concerns about non-target species, including beneficial insects and mammals.

In recent years, the environmental fate of Fenchlorphos has become a hot topic among researchers and policymakers. Studies have focused on its degradation pathways, persistence in soil, and potential for bioaccumulation. Users often search for Fenchlorphos half-life or Fenchlorphos solubility to understand its behavior in ecosystems. These properties are critical for assessing its long-term impact and developing mitigation strategies.

The regulatory status of Fenchlorphos varies globally, with some regions imposing strict limitations on its use. This has led to increased interest in Fenchlorphos substitutes and integrated pest management techniques. Agricultural professionals are increasingly looking for eco-friendly alternatives that maintain efficacy while reducing environmental risks.

From a toxicological perspective, Fenchlorphos has been extensively studied to determine its acute and chronic effects on various organisms. Research into its metabolic pathways and detoxification mechanisms has provided valuable insights for risk assessment. These studies are particularly relevant for professionals seeking Fenchlorphos safety data or exposure guidelines.

In the context of modern agriculture, discussions about Fenchlorphos often intersect with broader themes like sustainable farming practices and precision agriculture. The compound's role in pest resistance management strategies is another area of active research, as insects can develop resistance to phosphorothioates over time.

Analytical methods for Fenchlorphos detection have evolved significantly, with advanced techniques like GC-MS and HPLC providing accurate quantification in various matrices. These methods are essential for environmental monitoring programs and residue analysis in food products.

Looking forward, the future of Fenchlorphos lies in balancing its agricultural benefits with environmental stewardship. Innovations in formulation technology and application methods may help reduce its ecological footprint while maintaining its pest control efficacy. This aligns with the growing demand for responsible chemistry in agriculture.

For researchers and professionals seeking detailed information, the physical-chemical properties of Fenchlorphos (CAS No. 299-84-3) remain fundamental. Parameters such as vapor pressure, octanol-water partition coefficient, and hydrolysis rate are frequently referenced in scientific literature and regulatory documents.

The ongoing discourse about Fenchlorphos reflects broader trends in agricultural chemistry, where efficacy must be balanced with environmental responsibility. As new research emerges and regulations evolve, this compound will continue to be a subject of scientific inquiry and practical innovation in pest management strategies worldwide.